Cas no 2171315-28-7 (3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide
• CAS No: 2171315-28-7
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5154685
• Update Time: 2025-08-05

3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-

• Inchi： 1S/C13H22N4O2/c1-19-8-4-7-15-13(18)11-9-17(16-12(11)14)10-5-2-3-6-10/h9-10H,2-8H2,1H3,(H2,14,16)(H,15,18)
• InChI Key： ZSEAXJODXLLLIN-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(C(NCCCOC)=O)C(N)=N1

Additional information on 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide

Professional Introduction to 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide (CAS No. 2171315-28-7)

3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organopyrazole derivative belongs to a class of molecules that have been extensively studied for their pharmacological significance. The compound's molecular structure, featuring a cyclopentyl group and an amide moiety, contributes to its distinctive chemical and biological profile, making it a subject of interest for further exploration in drug discovery and development.

The CAS number 2171315-28-7 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study by researchers worldwide. The presence of multiple functional groups, including an amino group, a methoxypropyl chain, and a pyrazole ring, makes this molecule a versatile scaffold for medicinal chemistry modifications. Such structural features often contribute to the compound's ability to interact with biological targets, thereby influencing its potential therapeutic applications.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide may contribute to its unique pharmacological effects by modulating interactions with cellular receptors and enzymes. This has prompted researchers to investigate its potential as a lead compound for the development of novel therapeutic agents.

The amide functional group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates. Additionally, the cyclopentyl ring provides steric bulk that can influence the compound's solubility and metabolic stability. These factors are critical considerations in the design of drugs intended for clinical use. The combination of these structural elements suggests that 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide may possess distinct advantages over simpler analogs in terms of bioavailability and target specificity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and biological intermediates. Pyrazoles, in particular, have been recognized as privileged scaffolds due to their prevalence in bioactive molecules. The research on 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide aligns with this trend, aiming to uncover new pharmacological entities with improved efficacy and reduced side effects. The compound's potential as an intermediate in synthetic chemistry also makes it valuable for exploring novel drug formulations.

The synthesis of 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methodologies ensure that the final product meets the stringent standards required for pharmaceutical applications. The synthetic pathways developed for this compound may also serve as templates for producing other structurally related molecules.

Biological evaluation of 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide has revealed promising results in preliminary assays. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression or modulate inflammatory responses through interaction with cytokine receptors. Such findings underscore its potential as a candidate for further development into a therapeutic agent.

The pharmacokinetic profile of 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide is another critical aspect that requires thorough investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to assess its suitability for clinical use. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation is conducted. This approach helps streamline the drug discovery process by identifying promising candidates early on while minimizing resource expenditure.

Future research directions for 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide include structural modifications aimed at enhancing its pharmacological activity and reducing potential adverse effects. Techniques such as structure-activity relationship (SAR) studies will be instrumental in guiding these modifications. Additionally, preclinical studies involving animal models will provide valuable insights into the compound's safety profile and therapeutic efficacy before human trials are initiated.

The broader significance of this research lies in contributing to the expanding arsenal of drugs available for treating various diseases. By exploring novel chemical entities like 3-amino-1-cyclopentyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide, scientists aim to address unmet medical needs through innovative approaches. The collaborative efforts of chemists, biologists, and pharmacologists are essential in translating laboratory discoveries into tangible benefits for patients worldwide.